Cas no 95239-78-4 (Ethanamine, 2-(2-chloroethoxy)-)

• Product Name: Ethanamine, 2-(2-chloroethoxy)-
• CAS No: 95239-78-4
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• MDL: MFCD19210728
• CID: 4350380
• PubChem ID: 12683637
• Update Time: 2025-06-09

Ethanamine, 2-(2-chloroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(2-chloroethoxy)-
• AKOS006364553
• 2-(2-chloroethoxy)ethan-1-amine
• SCHEMBL7538600
• 95239-78-4
• G50684
• EN300-4264786
• 2-(2-Chloroethoxy)ethanamine

• MDL： MFCD19210728
• Inchi： 1S/C4H10ClNO/c5-1-3-7-4-2-6/h1-4,6H2
• InChI Key： ISOBMFBKAQDILT-UHFFFAOYSA-N
• SMILES： C(N)COCCCl

Computed Properties

• Exact Mass: 123.0450916Da
• Monoisotopic Mass: 123.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 34.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 35.3Ų

Additional information on Ethanamine, 2-(2-chloroethoxy)-

Introduction to Ethanamine, 2-(2-chloroethoxy)- (CAS No. 95239-78-4)

Ethanamine, 2-(2-chloroethoxy)- (CAS No. 95239-78-4) is a versatile organic compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique chemical structure, which includes a chlorine-substituted ethoxy group attached to an ethanamine backbone. The molecular formula of Ethanamine, 2-(2-chloroethoxy)- is C₆H₁₃ClNO, and its molecular weight is approximately 148.63 g/mol.

The synthesis of Ethanamine, 2-(2-chloroethoxy)- typically involves the reaction of 2-chloroethyl ethyl ether with an amine, such as ethylamine, under controlled conditions. This process yields a compound with a diverse range of functional groups that can be further modified for various applications. The presence of the chlorine atom and the amine group provides opportunities for further chemical reactions, making Ethanamine, 2-(2-chloroethoxy)- a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, Ethanamine, 2-(2-chloroethoxy)- has been explored for its potential therapeutic properties. Recent studies have focused on its use as a precursor in the development of novel drugs targeting neurological disorders. For instance, researchers at the University of California have investigated the role of Ethanamine, 2-(2-chloroethoxy)- in modulating neurotransmitter systems, particularly in the context of anxiety and depression. Preliminary findings suggest that derivatives of this compound may have anxiolytic and antidepressant effects, warranting further clinical investigation.

Beyond its pharmaceutical applications, Ethanamine, 2-(2-chloroethoxy)- has also found use in the field of materials science. Its unique chemical properties make it suitable for the synthesis of polymers and coatings with enhanced stability and functionality. A study published in the Journal of Polymer Science highlighted the use of Ethanamine, 2-(2-chloroethoxy)- as a monomer in the preparation of polyurethanes with improved mechanical properties and resistance to environmental factors.

In the realm of environmental chemistry, Ethanamine, 2-(2-chloroethoxy)- has been studied for its biodegradability and environmental impact. Researchers at the Environmental Protection Agency (EPA) have conducted extensive tests to assess the compound's behavior in various environmental matrices. The results indicate that while Ethanamine, 2-(2-chloroethoxy)- is not highly persistent in the environment, it can be broken down by microbial activity under aerobic conditions. This finding is crucial for understanding the compound's fate and transport in ecosystems and for developing strategies to manage its potential environmental impact.

The safety profile of Ethanamine, 2-(2-chloroethoxy)- is another critical aspect that has been extensively evaluated. Safety data sheets (SDS) provide comprehensive information on handling, storage, and disposal procedures to ensure safe use in laboratory and industrial settings. While the compound is generally considered safe when handled properly, it is important to follow recommended guidelines to minimize exposure risks.

In conclusion, Ethanamine, 2-(2-chloroethoxy)- (CAS No. 95239-78-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and functional groups make it a valuable intermediate in synthetic chemistry and a promising candidate for drug development. Ongoing research continues to uncover new possibilities for this compound, contributing to advancements in medicine, materials science, and environmental chemistry.